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These application notes provide a detailed overview and experimental protocols for the
synthesis of gold nanoparticles (AuNPs) using the well-established Turkevich method. This
method, first reported by J. Turkevich in 1951, remains a cornerstone of nanoparticle synthesis
due to its simplicity, cost-effectiveness, and ability to produce relatively monodisperse,
spherical gold nanopatrticles.[1][2] This document outlines the underlying principles, key
experimental parameters, detailed protocols for synthesizing AUNPs of various sizes, and the
advantages and limitations of the technique.

Principle of the Turkevich Method

The Turkevich method is a wet-chemical synthesis approach where gold ions (Au3*) in an
aqueous solution of chloroauric acid (HAuCl4) are reduced to neutral gold atoms (Au®).[1]
Trisodium citrate serves a dual role in this reaction: it acts as the reducing agent and as a
capping agent that adsorbs to the surface of the newly formed nanoparticles, preventing their
aggregation and ensuring colloidal stability.[1][2] The synthesis is typically carried out at or near
the boiling point of water.

The overall reaction can be simplified as the reduction of gold chloride by sodium citrate. The
size of the resulting nanoparticles is primarily controlled by the molar ratio of citrate to gold; a
higher ratio generally leads to smaller nanoparticles.[3] Other factors that influence the final
particle size and size distribution include the reaction temperature, the rate of addition of the
citrate solution, and the pH of the reaction mixture.[1][3]
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Experimental Parameters and Their Influence

Several key parameters must be carefully controlled to achieve reproducible synthesis of gold
nanoparticles with desired characteristics.
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Parameter

Influence on Nanoparticle
Properties

Notes

Citrate to Gold Molar Ratio

This is the primary factor
controlling the final particle
size. Increasing the molar ratio
of sodium citrate to chloroauric
acid results in smaller

nanoparticles.[3][4]

A higher concentration of
citrate leads to a faster
nucleation rate and provides
more capping agent to

stabilize smaller particles.[1]

Reaction Temperature

Affects the kinetics of the
reduction reaction and
subsequent particle growth.
Generally, higher temperatures
lead to smaller and more

uniform nanoparticles.[3][4]

The standard protocol is
typically performed at the
boiling point of the aqueous

solution.

pH of the Reaction Mixture

Influences the reduction
potential of the citrate and the
stability of the resulting

nanoparticles.

The pH is inherently set by the
reactants but can be adjusted

to fine-tune the synthesis.

Order of Reagent Addition

The standard method involves
adding sodium citrate to a
boiling solution of chloroauric
acid. An "inversed" method,
where chloroauric acid is
added to a boiling citrate
solution, can produce smaller,
more monodisperse

nanoparticles.[5]

The order of addition affects
the nucleation and growth

kinetics.

Stirring Rate

Ensures homogeneous mixing
of reactants and uniform heat
distribution, leading to a
narrower particle size

distribution.

Vigorous stirring is
recommended throughout the

reaction.
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Experimental Protocols

The following protocols provide a starting point for the synthesis of gold nanopatrticles of
different sizes. All glassware should be scrupulously cleaned to avoid unwanted nucleation
sites. It is recommended to use high-purity water (e.g., Milli-Q or equivalent).

Materials and Reagents
« Gold(lll) chloride trihydrate (HAuCls-3H20)

e Trisodium citrate dihydrate (NasCesHs07-:2H20)
e High-purity water (18.2 MQ-cm)

Protocol for ~20 nm Gold Nanoparticles

This is a classic and widely used protocol for generating nanoparticles in the 10-20 nm range.

[21[6]
o Preparation of Solutions:

o Prepare a 1.0 mM solution of HAuCla by dissolving the appropriate amount of
HAuCI4-3H20 in high-purity water.

o Prepare a 38.8 mM (1% wi/v) solution of trisodium citrate dihydrate in high-purity water.
» Reaction Setup:

o In a clean round-bottom flask equipped with a condenser and a magnetic stir bar, bring
100 mL of the 1.0 mM HAuCI4 solution to a vigorous boil with constant stirring.

e Nanoparticle Synthesis:
o To the boiling HAuCla solution, rapidly add 10 mL of the 38.8 mM trisodium citrate solution.

o The color of the solution will change from pale yellow to colorless, then to a deep red or
wine-red color, indicating the formation of gold nanoparticles.[7]
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o Continue boiling and stirring for an additional 15-30 minutes to ensure the reaction is
complete.

e Cooling and Storage:
o Allow the solution to cool to room temperature with continued stirring.

o The resulting colloidal gold solution can be stored at 4°C in a dark container for several
weeks.

Size-Controlled Synthesis (Frens Method)

By varying the amount of sodium citrate added, the size of the gold nanoparticles can be tuned.
The following table provides a guideline for synthesizing nanoparticles of different sizes based
on the Frens modification of the Turkevich method.[7]

Volume of 1% Trisodium
Target Particle Size (nm) Citrate to add to 100 mL of Molar Ratio (Citrate:Au)
1.0 mM HAuCla

~15 10 mL ~38.8:1
~25 4.5 mL ~175:1
~50 2.0 mL ~78:1
~100 1.2mL ~4.7:1

Note: These values are approximate and may require optimization depending on specific
laboratory conditions.

Experimental Workflow and Reaction Mechanism

The synthesis of gold nanopatrticles via the Turkevich method can be visualized as a multi-step
process.
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Reaction Post-Synthesis

1. Prepare HAUCI Solution 3. Heat HAUCIs Solution to Boilin 7. Cool to Room Temperature 8. Store Colloidal Gold

2. Prepare Sodium Citrate Solution

Click to download full resolution via product page
Caption: Experimental workflow for the Turkevich synthesis of gold nanoparticles.

The underlying mechanism involves the reduction of Au3* ions. While the exact mechanism has
been a subject of study, a generally accepted model involves a two-step reduction process.[8]

Reduction Aus* (from HAUCla) o Au® (Gold Atom) @ Particle Growth

Citrate

» Citrate-capped AuNP

Click to download full resolution via product page
Caption: Simplified reaction mechanism of the Turkevich method.

Advantages and Limitations

The Turkevich method offers several advantages, but also has some limitations that
researchers should be aware of.
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Advantages

Limitations

Simplicity: The procedure is straightforward and

does not require sophisticated equipment.[1]

Size Control Precision: While size can be tuned,
achieving very high monodispersity can be

challenging compared to other methods.[1]

Cost-Effectiveness: The reagents are readily

available and relatively inexpensive.[1]

Shape Limitations: The method primarily

produces spherical nanoparticles.[1]

Aqueous Synthesis: The use of water as a
solvent makes it an environmentally friendly

("green") synthesis method.

Reproducibility: Minor variations in experimental
conditions can affect the final particle size and
distribution.[4]

Scalability: The method can be scaled up to

produce larger quantities of nanoparticles.[1][3]

Polydispersity for Larger Particles: As the target
particle size increases (above 30-50 nm), the

size distribution tends to become broader.[3][4]

Conclusion

The Turkevich method remains a highly relevant and valuable technique for the synthesis of

gold nanopatrticles in research and development. Its simplicity and versatility make it an

excellent starting point for scientists and professionals entering the field of nanotechnology. By

carefully controlling the experimental parameters outlined in these notes, researchers can

reliably produce gold nanoparticles with desired sizes for a wide range of applications,

including diagnostics, drug delivery, and catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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